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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzanilide

Cat. No.: B094723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for 3-Amino-4-methoxybenzanilide (CAS No. 120-35-4). The information is compiled from

various safety data sheets and toxicological databases to assist researchers, scientists, and

drug development professionals in the safe handling, storage, and disposal of this chemical.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C₁₄H₁₄N₂O₂ [1]

Molecular Weight 242.27 g/mol [1]

Appearance Beige solid powder [2]

Melting Point 154 °C [2]

Water Solubility 33 mg/L at 20 °C [2]

log Pow 2.08 at 23 °C [2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Amino-4-methoxybenzanilide is not consistently classified as hazardous.
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Aggregated GHS information from multiple notifications indicates that a significant percentage

of suppliers do not classify this substance as hazardous.[1][3] However, some notifications

include the following hazard statements:

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

It is important to note that the classification may vary between suppliers due to impurities,

additives, or other factors.[1][3] Therefore, it is crucial to consult the specific safety data sheet

provided by the supplier.

GHS Hazard Classification Workflow
The following diagram illustrates the general workflow for classifying a chemical according to

the GHS.
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Caption: General workflow for GHS hazard classification.

Toxicological Information
The toxicological data for 3-Amino-4-methoxybenzanilide is summarized in the table below.

The available data suggests low acute toxicity via oral and dermal routes.
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Endpoint Species Route Value Reference

LD50 Rat (female) Oral > 2000 mg/kg bw [2][4]

LD50 Rat (female) Dermal > 2000 mg/kg bw [2][4]

LC50 - Inhalation No data available [2][5]

Ecotoxicological Information
The ecotoxicological data indicates a low potential for harm to aquatic organisms and

microorganisms in wastewater treatment plants.

Endpoint Species Exposure Time Value Reference

LC50
Danio rerio

(Zebrafish)
96 h > 10,000 mg/L [2][4]

EC50 Activated sludge 3 h > 250 mg/L [2][4]

Experimental Protocols
The toxicological and ecotoxicological data presented in this guide are typically generated

following standardized guidelines, such as those developed by the Organisation for Economic

Co-operation and Development (OECD). Below are brief overviews of the relevant test

guidelines.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)
This method is designed to assess the acute oral toxicity of a substance.[6][7]

Principle: A stepwise procedure is used where the substance is administered orally to

animals at one of a series of fixed dose levels. The outcome of the test is the identification of

a dose that causes evident toxicity but not mortality.

Animal Model: Typically, female rats are used.[8]

Procedure:
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Animals are fasted prior to dosing.[6]

The test substance is administered by gavage.[6]

A starting dose is selected based on available information.

Animals are observed for signs of toxicity and mortality for at least 14 days.[6]

Based on the outcome, the dose for the next animal is adjusted up or down.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

Acute Dermal Toxicity - OECD 402
This guideline provides a method for assessing the acute toxicity of a substance applied to the

skin.[9][10][11]

Principle: The test substance is applied to the shaved skin of animals in a single dose.

Animal Model: Typically, rats are used.[8]

Procedure:

The fur is removed from the dorsal area of the animal one day before the test.[8]

The substance is applied uniformly over an area of at least 10% of the body surface.

The treated area is covered with a porous gauze dressing for 24 hours.

Animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: The LD50 value is determined, which is the statistically estimated dose that is

expected to be lethal to 50% of the animals.

Fish, Acute Toxicity Test - OECD 203
This test is designed to determine the acute lethal toxicity of substances to fish.[3][12][13][14]
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Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through

system for 96 hours.

Test Organism: Commonly used species include Zebrafish (Danio rerio).[13]

Procedure:

Groups of fish are exposed to a range of concentrations of the test substance.

Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration) is calculated, which is the concentration of

the substance that is lethal to 50% of the test fish over the exposure period.[12][13]

Activated Sludge, Respiration Inhibition Test - OECD 209
This method assesses the potential inhibitory effect of a substance on the microorganisms in

activated sludge.[15][16][17][18][19]

Principle: The respiration rate of activated sludge is measured after a short exposure to the

test substance.

Test System: Activated sludge from a wastewater treatment plant is used.[15]

Procedure:

Activated sludge is mixed with a synthetic sewage feed and different concentrations of the

test substance.

The mixture is aerated for a defined period (e.g., 3 hours).

The rate of oxygen consumption is measured and compared to a control without the test

substance.

Endpoint: The EC50 (median effective concentration) is determined, which is the

concentration of the test substance that causes a 50% inhibition of the respiration rate.[18]

Chemical Safety Assessment Workflow
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The following diagram outlines a general workflow for assessing the safety of a chemical

substance.
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Caption: General workflow for chemical safety assessment.

Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including

gloves and eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust

and aerosols.[4]

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.[13]

[15]

First-Aid Measures
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Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[12]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[12]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[12]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx).[12]

Disposal Considerations
Dispose of this material and its container in accordance with local, regional, national, and

international regulations.

This technical guide is intended to provide a summary of the available safety and hazard

information for 3-Amino-4-methoxybenzanilide. It is not a substitute for a thorough review of

the supplier's Safety Data Sheet (SDS) and should be used in conjunction with professional

judgment and knowledge of safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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